Cas no 4502-14-1 (Benzenemethanol, a-(aminomethyl)-4-hydroxy-,hydrochloride (1:1))

• Product Name: Benzenemethanol, a-(aminomethyl)-4-hydroxy-,hydrochloride (1:1)
• CAS No: 4502-14-1
• MF: C₈H₁₂ClNO₂
• MW: 189.639381408691
• CID: 330555
• PubChem ID: 20592
• Update Time: 2025-04-19

Benzenemethanol, a-(aminomethyl)-4-hydroxy-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(aminomethyl)-4-hydroxy-,hydrochloride (1:1)
• [2-hydroxy-2-(4-hydroxyphenyl)ethyl]azanium,chloride
• Octopamine
• 1-(4-Hydroxyphenyl)-2-aminoethanol hydrochloride
• Benzenemethanol, alpha-(aminomethyl)-4-hydroxy-, hydrochloride (9CI)
• Benzyl alcohol, alpha-(aminomethyl)-p-hydroxy-, hydrochloride
• 4502-14-1
• [2-hydroxy-2-(4-hydroxyphenyl)ethyl]azanium;chloride
• CHEBI:181454

• Inchi： 1S/C8H11NO2.ClH/c9-5-8(11)6-1-3-7(10)4-2-6;/h1-4,8,10-11H,5,9H2;1H
• InChI Key： PUMZXCBVHLCWQG-UHFFFAOYSA-N
• SMILES： [Cl-].OC(C1C=CC(=CC=1)O)C[NH3+]

Computed Properties

• Exact Mass: 189.056
• Monoisotopic Mass: 189.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 68.1A^2

Experimental Properties

• Boiling Point: 360.7°Cat760mmHg
• Flash Point: 172°C